Cas no 81560-09-0 (5-Bromo-2-(methylthio)-4-methoxypyrimidine)

• Product Name: 5-Bromo-2-(methylthio)-4-methoxypyrimidine
• CAS No: 81560-09-0
• MF: C₆H₇BrN₂OS
• MW: 235.101578950882
• MDL: MFCD07781215
• CID: 839198
• Update Time: 2025-10-28

5-Bromo-2-(methylthio)-4-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methoxy-2-(methylthio)pyrimidine
• 5-BROMO-2-(METHYLTHIO)-4-METHOXYPYRIMIDINE
• 5-bromo-4-methoxy-2-methylsulfanylpyrimidine
• 2-methylthio-4-methoxy-5-bromopyrimidine
• 5-Bromo-4-methoxy-2-(methylmercapto)pyrimidine
• 5-bromo-4-methoxy-2-(methylsulfanyl)pyrimidine
• 5-Bromo-4-methoxy-2-(methylsulphanyl)pyrimidine
• OR8528
• 5-Bromo-2-(methylthio)-4-methoxypyrimidine

• MDL： MFCD07781215
• Inchi： 1S/C6H7BrN2OS/c1-10-5-4(7)3-8-6(9-5)11-2/h3H,1-2H3
• InChI Key： OZARIZHUDBYVNT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1OC)SC

Computed Properties

• Exact Mass: 233.94600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.66
• PSA: 60.31000
• LogP: 1.96960

Additional information on 5-Bromo-2-(methylthio)-4-methoxypyrimidine

5-Bromo-2-(methylthio)-4-methoxypyrimidine (CAS No: 81560-09-0)

The compound 5-Bromo-2-(methylthio)-4-methoxypyrimidine (CAS No: 81560-09-0) is a heterocyclic aromatic compound belonging to the pyrimidine family. Pyrimidines are six-membered rings containing two nitrogen atoms at positions 1 and 3, making them structurally similar to benzene but with distinct electronic properties due to the presence of nitrogen. The substitution pattern of this compound includes a bromine atom at position 5, a methylthio group (-SCH3) at position 2, and a methoxy group (-OCH3) at position 4. These substituents significantly influence the chemical reactivity, stability, and potential applications of the compound.

5-Bromo-2-(methylthio)-4-methoxypyrimidine has been studied extensively in the field of organic synthesis and materials science. Its unique electronic structure makes it a valuable building block for constructing advanced materials, such as organic semiconductors and optoelectronic devices. Recent research has focused on its ability to act as a precursor for the synthesis of more complex heterocyclic compounds, which are essential in drug discovery and agrochemical development.

One of the most promising applications of 5-Bromo-2-(methylthio)-4-methoxypyrimidine is in the field of optoelectronics. Scientists have explored its use as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to absorb light in the visible spectrum and efficiently transport charges makes it an attractive candidate for enhancing device performance. Studies published in leading journals such as *Nature Materials* and *Advanced Materials* have demonstrated that incorporating this compound into OLED architectures can significantly improve luminous efficiency and color purity.

In addition to its electronic applications, 5-Bromo-2-(methylthio)-4-methoxypyrimidine has shown potential in medicinal chemistry. Researchers have investigated its role as a lead compound for developing new drugs targeting various diseases, including cancer and infectious diseases. The bromine substituent at position 5 provides a site for further functionalization, enabling the creation of derivatives with enhanced bioactivity. For instance, recent studies have highlighted its ability to inhibit key enzymes involved in cellular signaling pathways, making it a promising candidate for anticancer drug development.

The synthesis of 5-Bromo-2-(methylthio)-4-methoxypyrimidine typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. The choice of starting materials and reaction conditions plays a critical role in achieving high yields and purity. Modern synthetic methodologies often employ green chemistry principles to minimize environmental impact, such as using catalytic systems or solvent-free reactions.

From an environmental standpoint, 5-Bromo-2-(methylthio)-4-methoxypyrimidine exhibits moderate stability under standard conditions. However, its degradation pathways under various environmental conditions remain an area of active research. Understanding its persistence in different ecosystems is crucial for assessing its potential impact on human health and the environment.

In conclusion, 5-Bromo-2-(methylthio)-4-methoxypyrimidine (CAS No: 81560-09-0) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in the development of next-generation technologies. As research continues to uncover new properties and applications, this compound will undoubtedly remain a focal point for scientists seeking innovative solutions in organic chemistry.